Cas no 6001-93-0 (Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1))

• Product Name: Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1)
• CAS No: 6001-93-0
• MF: C₁₁H₁₆Cl₃N₅
• MW: 324.637238502502
• CID: 506515
• PubChem ID: 13956122
• Update Time: 2025-06-28

Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1)
• 1-[amino-(3,4-dichloroanilino)methylidene]-2-propan-2-ylguanidine,hydrochloride
• hydrochloride
• 1-(3,4-Dichlorophenyl)-5-isopropylbiguanide monohydrochloride
• Chlorproguanil hydrochloride
• (1E)-1-[amino-(3,4-dichloroanilino)methylidene]-2-propan-2-ylguanidine;hydrochloride
• HY-W738358
• N-(3,4-dichlorophenyl)-N'-isopropylimidodicarbonimidic diamide hydrochloride
• Chlorproguanil HCl
• Chloroproguanil monohydrochloride
• J-009192
• CHLORPROGUANIL HYDROCHLORIDE (MART.)
• Lapudrine
• DTXCID401079539
• UNII-6T04V14CU9
• CHLORPROGUANIL HYDROCHLORIDE [WHO-DD]
• Chlorproguanil (hydrochloride)
• CHLORPROGUANIL HYDROCHLORIDE [MART.]
• EINECS 227-846-5
• Imidodicarbonimidic diamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, monohydrochloride
• CHLORPROGUANIL HYDROCHLORIDE [MI]
• 15537-76-5
• [(E)-N'-[N'-(3,4-Dichlorophenyl)carbamimidoyl]carbamimidoyl]-propan-2-ylazanium;chloride
• CS-0785156
• 1-(3,4-Dichlorophenyl)-5-isopropylbiguanide dihydrochloride
• BIGUANIDE, 1-(3,4-DICHLOROPHENYL)-5-ISOPROPYL-, MONOHYDROCHLORIDE
• DTXSID00892386
• M5943
• N(sup 1)-3,4-Dichlorophenyl-N(sup 5)-isopropyldiguanide hydrochloride
• IMIDODICARBONIMIDIC DIAMIDE, N-(3,4-DICHLOROPHENYL)-N'-(1-METHYLETHYL)-, HYDROCHLORIDE (1:1)
• 1-(3,4-Dichlorophenyl)-5-isopropylbiguanide hydrochloride
• CHEMBL2107534
• 6T04V14CU9
• 6001-93-0

• MDL： MFCD01732162
• Inchi： 1S/C11H15Cl2N5.ClH/c1-6(2)16-10(14)18-11(15)17-7-3-4-8(12)9(13)5-7;/h3-6H,1-2H3,(H5,14,15,16,17,18);1H
• InChI Key： SVJMILFDDBKCGG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N/C(/N)=N/C(/N)=N/C(C)C)Cl.Cl

Computed Properties

• Exact Mass: 323.04700
• Monoisotopic Mass: 323.047129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 83.79000
• LogP: 4.71870

Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： MissingPhrase-N15.00950417
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：1
• RTECS：DU1788900

Additional information on Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1)

Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1)

Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1) is a chemical compound with the CAS number 6001-93-0. This compound is a derivative of imidodicarbonimidic diamide and is commonly used in various chemical and pharmaceutical applications. The structure of this compound includes a dichlorophenyl group and an isopropyl group attached to the imidodicarbonimidic diamide backbone, which contributes to its unique chemical properties.

The hydrochloride salt form of this compound (1:1 ratio) is particularly important due to its enhanced solubility and stability in aqueous solutions. This makes it highly suitable for use in drug delivery systems and as an intermediate in the synthesis of more complex pharmaceutical compounds. Recent studies have shown that this compound exhibits potential as a precursor for the development of novel anti-inflammatory agents and could play a role in the design of targeted drug delivery systems.

The synthesis of Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1) involves a multi-step process that includes nucleophilic substitution and acid-base neutralization reactions. The presence of the dichlorophenyl group imparts significant electronic effects on the molecule, influencing its reactivity and selectivity in various chemical reactions. This compound has been extensively studied for its ability to act as a versatile building block in organic synthesis.

One of the most recent advancements in the application of this compound is its use in the development of advanced materials for energy storage systems. Researchers have explored its potential as an electrolyte additive in lithium-ion batteries, where it enhances the stability and efficiency of the battery system. Additionally, this compound has shown promise in catalytic applications, particularly in asymmetric catalysis where it serves as a chiral auxiliary to facilitate enantioselective reactions.

In terms of pharmacological applications, Imidodicarbonimidicdiamide derivatives have been investigated for their potential as inhibitors of certain enzymes involved in inflammatory pathways. The hydrochloride salt form has been found to exhibit improved bioavailability when administered orally, making it a promising candidate for further preclinical studies. Recent clinical trials have highlighted its potential efficacy in treating chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The structural versatility of this compound also makes it an attractive candidate for use in polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed novel materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and advanced coatings.

In conclusion, Imidodicarbonimidicdiamide, N-(3,4-dichlorophenyl)-N'-(1-methylethyl)-, hydrochloride (1:1) is a multifaceted chemical compound with a wide range of applications across various fields. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.